Cas no 1807390-14-2 (3-Bromo-2-(3-methoxy-3-oxopropyl)cinnamic acid)

• Product Name: 3-Bromo-2-(3-methoxy-3-oxopropyl)cinnamic acid
• CAS No: 1807390-14-2
• MF: C₁₃H₁₃BrO₄
• MW: 313.143923521042
• CID: 4979140
• Update Time: 2025-08-03

3-Bromo-2-(3-methoxy-3-oxopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(3-methoxy-3-oxopropyl)cinnamic acid

• Inchi： 1S/C13H13BrO4/c1-18-13(17)8-6-10-9(5-7-12(15)16)3-2-4-11(10)14/h2-5,7H,6,8H2,1H3,(H,15,16)/b7-5+
• InChI Key： YGYUWAWPJIUPMB-FNORWQNLSA-N
• SMILES： BrC1=CC=CC(/C=C/C(=O)O)=C1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6

Additional information on 3-Bromo-2-(3-methoxy-3-oxopropyl)cinnamic acid

3-Bromo-2-(3-methoxy-3-oxopropyl)cinnamic Acid: A Comprehensive Overview

3-Bromo-2-(3-methoxy-3-oxopropyl)cinnamic acid, also known by its CAS number 1807390-14-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the family of cinnamic acids, which are aromatic compounds with a wide range of applications in medicine, agriculture, and materials science. The structure of this compound is characterized by a bromine atom at the 3-position of the cinnamic acid backbone and a 3-methoxy-3-oxopropyl group attached at the 2-position. These substituents impart unique chemical and biological properties to the molecule, making it a valuable subject for research and development.

The synthesis of 3-Bromo-2-(3-methoxy-3-oxopropyl)cinnamic acid involves a series of carefully designed organic reactions. Researchers have explored various methods to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on using microwave-assisted synthesis and catalytic systems to enhance reaction efficiency. These advancements have not only simplified the production process but also opened new avenues for scaling up the synthesis for industrial applications.

One of the most intriguing aspects of this compound is its pharmacological activity. Preclinical studies have demonstrated that 3-Bromo-2-(3-methoxy-3-oxopropyl)cinnamic acid exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, the compound has shown promising results in reducing inflammation in animal models of arthritis, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its pharmacological applications, this compound has also been studied for its role in agricultural sciences. Research indicates that 3-Bromo-2-(3-methoxy-3-oxopropyl)cinnamic acid can act as a natural plant growth regulator, promoting root development and enhancing stress tolerance in crops. This property makes it a potential candidate for sustainable agriculture practices, where reducing reliance on synthetic chemicals is a priority.

The structural uniqueness of 1807390-14-2 also makes it an interesting molecule for materials science applications. Its aromatic backbone and functional groups provide opportunities for designing new materials with tailored electronic and mechanical properties. Recent studies have explored its use as a building block for constructing advanced polymers and organic semiconductors, highlighting its versatility across different scientific domains.

In terms of safety and toxicity, comprehensive studies have been conducted to evaluate the safety profile of 3-Bromo-2-(3-methoxy-3-oxopropyl)cinnamic acid. These studies have shown that the compound has low toxicity at therapeutic doses, making it suitable for further development as a drug candidate. However, long-term toxicity studies are still needed to fully understand its safety profile.

The future outlook for this compound is bright, with ongoing research exploring its potential in drug discovery, agriculture, and materials science. Collaborative efforts between academia and industry are expected to accelerate its translation into practical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in addressing global challenges in health and sustainability.